Cas no 18531-91-4 ([1,1'-Binaphthalene]-3,3'-dicarboxylicacid, 2,2'-dihydroxy-, 3,3'-dimethyl ester, (1R)-)

[1,1'-Binaphthalene]-3,3'-dicarboxylicacid, 2,2'-dihydroxy-, 3,3'-dimethyl ester, (1R)- structure
18531-91-4 structure
Product Name:[1,1'-Binaphthalene]-3,3'-dicarboxylicacid, 2,2'-dihydroxy-, 3,3'-dimethyl ester, (1R)-
CAS No:18531-91-4
MF:C24H18O6
MW:402.396127223969
MDL:MFCD00185745
CID:123052
PubChem ID:10905491
Update Time:2025-04-18

[1,1'-Binaphthalene]-3,3'-dicarboxylicacid, 2,2'-dihydroxy-, 3,3'-dimethyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalene]-3,3'-dicarboxylicacid, 2,2'-dihydroxy-, 3,3'-dimethyl ester, (1R)-
    • Dimethyl 2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate
    • 2,2'-dihydroxy-3,3'-di(carboxymethyl)-1
    • 3,3'-bis(methoxycarbonyl)-1,1'-binaphthalene-2,2'-diol
    • 3,3'-bismethoxycarbonyl-1,1'-binaphthyl-2,2'-diol
    • dimethyl 2,2-bis(2'-benzenesulfonylethyl)malonate
    • dimethyl 2,2-bis-(2-benzenesulfonyl-ethyl)malonate
    • dimethyl 2,2'-dihydroxy-1,1'-naphthalene-3,3'-dicarboxylate
    • dimethyl 2,2'-dihydroxyl-1,1'-binaphthalene-3,3'-dicarboxylate
    • Propanedioic acid, bis[2-(phenylsulfonyl)ethyl]-, dimethyl ester
    • (R)-(+)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI&
    • (R)-(-)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BINOL
    • (aR)-2,2'-Dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylic acid dimethyl ester
    • (R)-(+)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate
    • Dimethyl (R)-2,2'-dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxylate
    • (S)-(-)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate
    • Oprea1_599631
    • AKOS015915697
    • J-011887
    • SCHEMBL5083672
    • (S)-Dimethyl 2,2'-dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxylate
    • methyl 3-hydroxy-4-(2-hydroxy-3-methoxycarbonylnaphthalen-1-yl)naphthalene-2-carboxylate
    • Oprea1_610286
    • (R)-(+)-Dimethyl-2,2-dihydroxy-1,1-bi
    • (S)-(-)-Dimethyl-2,2-dihydroxy-1,1-binaphthalene-3,3-dicarboxylate,purum,98%
    • (S)-(-)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate, 98%
    • (R)-(+)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate, 98%
    • (+)-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylic acid dimethyl ester
    • 18531-91-4
    • 69678-00-8
    • (S)-DiMethyl 2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate
    • Dimethyl 2,2'-dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxylate
    • G69929
    • SCOGIYZPQMECLW-UHFFFAOYSA-N
    • G69042
    • (S)-(-)-DIMETHYL-2 2'-DIHYDROXY-1 1'-BI&
    • 47644-69-9
    • 624-571-6
    • 624-161-7
    • (S)-(+)-Dimethyl-2,2'-dihydroxy-1,1'-binaphthalene-3,3'-dicarboxylate
    • MDL: MFCD00185745
    • Inchi: 1S/C24H18O6/c1-29-23(27)17-11-13-7-3-5-9-15(13)19(21(17)25)20-16-10-6-4-8-14(16)12-18(22(20)26)24(28)30-2/h3-12,25-26H,1-2H3
    • InChI Key: SCOGIYZPQMECLW-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)OC)=CC2C=CC=CC=2C=1C1=C(C(C(=O)OC)=CC2C=CC=CC1=2)O

Computed Properties

  • Exact Mass: 402.11033829g/mol
  • Monoisotopic Mass: 402.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 581
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 21
  • XLogP3: 6.1
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Color/Form: Yellow solid
  • Melting Point: 245-248 °C(lit.)
  • Solubility: Not determined

[1,1'-Binaphthalene]-3,3'-dicarboxylicacid, 2,2'-dihydroxy-, 3,3'-dimethyl ester, (1R)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

[1,1'-Binaphthalene]-3,3'-dicarboxylicacid, 2,2'-dihydroxy-, 3,3'-dimethyl ester, (1R)- Pricemore >>

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[1,1'-Binaphthalene]-3,3'-dicarboxylicacid, 2,2'-dihydroxy-, 3,3'-dimethyl ester, (1R)- Related Literature

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